Cas no 129212-94-8 (2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-)

2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)- structure
129212-94-8 structure
Product Name:2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-
CAS No:129212-94-8
MF:C37H66O7
MW:622.915752887726
CID:149206
PubChem ID:130056
Update Time:2025-04-19

2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-
    • 2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,...
    • 2(5H)-Furanone,3-[(13R)-2,13-dihydroxy-13-[(2R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-me
    • 3-{2,13-Dihydroxy-13-[5'-(1-hydroxyundecyl)octahydro-2,2'-bifuran -5-yl]tridecyl}-5-methyl-2(5H)-furanone
    • 3-(2,13-Dihydroxy-13-(octahydro-5'-(1-hydroxyundecyl)(2,2'-bifuran)-5-yl)tridecyl)-5-methyl-2(5H)-furanone
    • Annonin VI
    • 2(5H)-Furanone, 3-(2,13-dihydroxy-13-(octahydro-5'-(1-hydroxyundecyl)(2,2'-bifuran)-5-yl)tridecyl)-5-methyl-
    • OH-Donr
    • Bullatacin
    • rolliniastatin
    • 102989-24-2
    • 129212-94-8
    • 123805-39-0
    • AKOS024278523
    • Asimicin
    • SCHEMBL217006
    • CHEMBL503360
    • 4-Hydroxy-25-desoxyneorollinicin
    • 4-[2,13-dihydroxy-13-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
    • Inchi: 1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3
    • InChI Key: MBABCNBNDNGODA-UHFFFAOYSA-N
    • SMILES: O1C(C(CCCCCCCCCCC(CC2C(=O)OC(C)C=2)O)O)CCC1C1CCC(C(CCCCCCCCCC)O)O1

Computed Properties

  • Exact Mass: 622.48108
  • Monoisotopic Mass: 622.480854
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 25
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 105

Experimental Properties

  • PSA: 105.45
  • LogP: 7.85790
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